Cas no 2229264-01-9 (O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine)

• Product Name: O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine
• CAS No: 2229264-01-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6308216
• PubChem ID: 165613246
• Update Time: 2025-05-25

O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine
• EN300-1751652
• 2229264-01-9
• O-{2-[5-(4-methylphenyl)furan-2-yl]ethyl}hydroxylamine

• Inchi： 1S/C13H15NO2/c1-10-2-4-11(5-3-10)13-7-6-12(16-13)8-9-15-14/h2-7H,8-9,14H2,1H3
• InChI Key： ILDUDZURLNADDR-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCON)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Additional information on O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine

O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine (CAS No. 2229264-01-9): A Comprehensive Overview

O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine, identified by the CAS registry number 2229264-01-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxylamine group with a furan ring substituted with a methylphenyl group. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery and material science.

The synthesis of O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have highlighted the use of catalytic asymmetric synthesis, which not only enhances the efficiency of the reaction but also allows for the preparation of enantiomerically pure compounds—a critical factor in drug development.

One of the most intriguing aspects of this compound is its potential bioactivity. Preclinical studies have demonstrated that O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine exhibits promising antioxidant and anti-inflammatory properties. These findings suggest that the compound could be a valuable lead in the development of novel therapeutic agents targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of material science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new materials for flexible displays and sensors. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.

The stability and reactivity of O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine have been extensively studied under different conditions. These studies have revealed that the compound is relatively stable under ambient conditions but can undergo specific transformations when exposed to certain stimuli, such as light or heat. Understanding these transformations is crucial for both its safe handling and its potential industrial applications.

From an environmental perspective, the biodegradability and ecological impact of O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine have been evaluated to ensure its sustainable use. Results indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a more eco-friendly option compared to some other synthetic compounds currently in use.

In conclusion, O-{2-5-(4-methylphenyl)furan-2-ylethyl}hydroxylamine (CAS No. 2229264-01-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising bioactivity and stability, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.